Cas no 941941-01-1 (3-fluoro-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide)

• Product Name: 3-fluoro-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide
• CAS No: 941941-01-1
• MF: C₂₀H₂₃FN₂O₃
• MW: 358.4066
• CID: 5461035
• Update Time: 2025-08-02

3-fluoro-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-[2-(4-methoxyphenyl)-2-morpholin-4-ylethyl]benzamide
• Benzamide, 3-fluoro-N-[2-(4-methoxyphenyl)-2-(4-morpholinyl)ethyl]-
• 3-fluoro-N-(2-(4-methoxyphenyl)-2-morpholinoethyl)benzamide
• 3-fluoro-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide

• Inchi： 1S/C20H23FN2O3/c1-25-18-7-5-15(6-8-18)19(23-9-11-26-12-10-23)14-22-20(24)16-3-2-4-17(21)13-16/h2-8,13,19H,9-12,14H2,1H3,(H,22,24)
• InChI Key： VAHVYOBKKXCDIC-UHFFFAOYSA-N
• SMILES： FC1=C([H])C([H])=C([H])C(=C1[H])C(N([H])C([H])([H])C([H])(C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 437
• XLogP3: 2.5
• Topological Polar Surface Area: 50.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-fluoro-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide

Introduction to 3-fluoro-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 941941-01-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-fluoro-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 941941-01-1) represents a significant advancement in the field of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents. The presence of a fluoro substituent, combined with the 4-methoxyphenyl and morpholin-4-yl moieties, endows the compound with unique electronic and steric properties that are highly relevant for drug design.

Recent studies have highlighted the importance of fluoroaromatic compounds in medicinal chemistry, where fluorine atoms can modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The incorporation of a fluoro group into the benzamide core of this compound enhances its lipophilicity and binding interactions with biological targets, making it a promising scaffold for further derivatization. Additionally, the morpholin-4-yl ethyl side chain contributes to the molecule's solubility and bioavailability, which are critical factors in drug development.

The 4-methoxyphenyl ring serves as an important pharmacophore, influencing both the electronic distribution and hydrogen bonding capabilities of the molecule. This structural feature has been extensively studied in the context of central nervous system (CNS) drugs, where aromatic rings with methoxy substituents often exhibit enhanced penetration through the blood-brain barrier. The combination of these motifs in 3-fluoro-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide suggests potential applications in neuropharmacology and other therapeutic areas.

In light of recent advancements in computational chemistry and high-throughput screening techniques, researchers have been able to explore the pharmacological potential of this compound more efficiently than ever before. Molecular docking studies have indicated that 3-fluoro-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide may interact with a variety of biological targets, including enzymes and receptors involved in inflammation, pain signaling, and neurotransmission. These findings align with emerging research trends that emphasize the use of multifunctional compounds to address complex diseases.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise required in modern medicinal chemistry. The introduction of fluorine at the 3-position of the benzamide ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the progress in synthetic organic chemistry but also underscore the importance of innovative approaches in drug discovery.

One particularly intriguing aspect of 3-fluoro-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide is its potential as a tool compound for mechanistic studies in chemical biology. The unique structural features allow researchers to probe interactions with biological systems at a molecular level, providing insights into drug-receptor binding dynamics and metabolic pathways. Such studies are crucial for understanding how small molecules modulate biological processes and for designing next-generation therapeutics with improved efficacy and safety profiles.

The growing interest in fluorinated compounds has also led to novel analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating the structure-property relationships of this compound. These advancements enable chemists to fine-tune molecular structures based on empirical data, accelerating the discovery process.

Future directions for research on 3-fluoro-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide include exploring its derivatives for enhanced pharmacological activity. By modifying substituents such as the fluoro group or introducing additional functional groups, researchers aim to optimize potency while minimizing off-target effects. Additionally, preclinical studies are planned to evaluate its safety profile and therapeutic potential in animal models.

The integration of artificial intelligence (AI) tools into drug discovery has further accelerated progress in this field. AI-driven platforms can predict molecular properties and identify promising candidates based on large datasets, including experimental results from compounds like 3-fluoro-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide. This synergy between computational methods and experimental chemistry represents a paradigm shift in how new drugs are developed.

In conclusion,3-fluoro-N-2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 941941-01-1) exemplifies the innovative spirit driving modern chemical biology and medicinal chemistry research. Its unique structural features make it a versatile scaffold for developing novel therapeutics with applications across multiple disease areas. As research continues to uncover new insights into its pharmacological properties,this compound holds promise as a key player in addressing unmet medical needs.